Benzotriazole

• IUPAC Name: 2H-benzotriazole
• InChI: InChI=1S/C6H5N3/c1-2-4-6-5(3-1)7-9-8-6/h1-4H,(H,7,8,9)
• InChI Key: QRUDEWIWKLJBPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNN=C2C=C1
• Molecular Formula: C6H5N3
• DSSTOX Substance ID: DTXSID6020147
• Molecular Weight: 119.12 g/mol
• Physical Description: 1,2,3-benzotriazole appears as white to light tan crystals or white powder. No odor. (NTP, 1992), Dry Powder; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, A white or tan crystalline powder; [HSDB], WHITE-TO-BROWN CRYSTALLINE POWDER.
• Boiling Point: 399 °F at 15 mmHg (NTP, 1992), BP: 204 °C at 15 mm Hg, Decomposes below the boiling point at 260 °C, at 2 kPa: 204 °C
• Flash Point: 170 °C (338 °F) - closed cup, 190-195 °C o.c.
• Solubility: 1 to 5 mg/mL at 74.7 °F (NTP, 1992), In water, 1.98X10+4 mg/L at 25 °C, In water, 1-5 g/L at 23.7 °C, Slightly soluble in water, Soluble in alcohol, benzene, toluene, chloroform and N,N-dimethylformamide, Soluble in ethanol, benzene, chloroform, toluene, DMF, Solubility in water, g/100ml: 2 (moderate)
• Density: 1.36 g/cu cm at 20 °C, 1.36 g/cm³
• Vapor Density: 4.1 (Air = 1)
• Vapor Pressure: Vapor pressure: <0.01 kPa at 25 °C, Vapor pressure, Pa at 20 °C: 5
• Color/Form: Needles from chloroform or benzene, White to light tan, crystalline powder
• CAS RN: 95-14-7, 273-02-9
• Melting Point: 208 to 212 °F (NTP, 1992), 100 °C, 98.5 °C

Description

Benzotriazole (BTA) is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole. It is a white-to-light tan solid with a variety of uses, for instance, as a corrosion inhibitor for copper.

Synthesis Analysis

Benzotriazoles are synthesized by cyclocondensation of o-phenylenediamines with sodium nitrite in acetic acid. The reaction involves the simple heating of the reagents together. Conversion of the diamine into the monodiazonium derivative is followed by spontaneous cyclization.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR, and 1H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It can act either as an acid or base, and it can also bind to other species, utilizing the lone pair electrons. Benzotriazole (BtH) reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals.

Physical And Chemical Properties Analysis

Benzotriazole has a molar mass of 119.127 g·mol−1. It has a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C. It is soluble in water at 20 g/L. It is a weak acid with a pKa of 8.2 and a very weak Brønsted base with pKa < 0.

Scientific Research Applications

Photocatalytic Transformations

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Degradation Studies

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Corrosion Prevention

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Water Treatment

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Computational Fluid Dynamics (CFD) Modeling

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Environmental Impact Studies

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Mechanism of Action

Target of Action

1H-Benzotriazole, also known as Benzotriazole, primarily targets copper surfaces . It forms a stable coordination compound on a copper surface, behaving as a corrosion inhibitor . It is also known to target the central nervous system, respiratory system, eyes, and skin .

Mode of Action

Benzotriazole acts as a weak acid and a very weak Brønsted base . It can bind to other species, utilizing the lone pair electrons . This property allows Benzotriazole to form a stable coordination compound on a copper surface, thereby inhibiting corrosion . It is also known to generate a cation which can further react with a variety of nucleophiles .

Biochemical Pathways

Benzotriazole reacts with aromatic aldehydes in the presence of ethanol to give benzotriazole-based N,O-acetals . These acetals are susceptible to deprotonation, giving access to acylsilanes and acylboranes .

Pharmacokinetics

It is known that benzotriazole is a weak acid with a pka of 82 , indicating that it can exist in both protonated and deprotonated forms depending on the pH of the environment. This could potentially impact its absorption and distribution in the body.

Result of Action

The primary result of Benzotriazole’s action is the inhibition of corrosion on copper surfaces . In biological systems, it has been shown to induce an antiestrogenic response and display some toxicity in plants

Action Environment

Hence, it is only partly removed in wastewater treatment plants and a substantial fraction reaches surface water such as rivers and lakes . Its action, efficacy, and stability can be influenced by environmental factors such as pH, temperature, and the presence of other chemical species .

Future Directions

Benzotriazole methodology, recognized as a versatile, useful, and successful synthesis protocol, has grown from an obscure level to very high popularity. The subject is very demanding and undoubtedly has a very bright future and wide scope in heterocyclic synthesis, which will provide a new horizon to benzotriazole strategies.

Synthesis routes and methods I

Procedure details

The title compound was prepared in accordance with the general method of Example 1, from 2-bromo-6-(fluoromethyl)-pyridine (55 mg, 0.29 mmol) and 2-(but-3-ynyl)-5-fluoro-2H-benzo[d][1,2,3]triazole (50 mg, 0.26 mmol). Reaction time: 13 hours. The crude residue was purified by flash chromatography (DCM/MeOH 99:1) to yield 50 mg (0.17 mmol, 64%) of 5-fluoro-2-(4-(6-fluoromethyl)pyridin-2-yl)but-3-ynyl)-2H-benzo[d][1,2,3]triazole as a yellow solid.

Synthesis routes and methods II

Procedure details

The title compound was prepared in accordance with the general method of Example 1, from 2-bromo-pyridine (25 mg, 0.16 mmol) and 2-(but-3-ynyl)-4-chloro-2H-benzo[d][1,2,3]triazole (30 mg, 0.15 mmol). Reaction time: 3 hours. The crude residue was purified by flash chromatography (DCM/MeOH 99:1) to yield 12 mg (42 μmol, 29%) of 4-chloro-2-(pyridin-2-yl)but-3-ynyl)-2H-benzo[d][1,2,3]triazole as an orange solid.

Synthesis routes and methods III

Procedure details

The title compound was prepared in accordance with the general method of Example 1, from 2-bromo-pyridine (76 mg, 0.48 mmol) and 2-but-3-ynyl-4-nitro-2H-benzo[d][1,2,3]triazole (95 mg, 0.44 mmol). Reaction time: 3 hours. The crude residue was purified by flash chromatography (DCM/MeOH-99:1) to yield 40 mg (0.14 mmol, 31%) of 4-nitro-2-(pyridin-2-yl)but-3-ynyl)-2H-benzo[d][1,2,3]triazole as an orange oil.

Synthesis routes and methods IV

Procedure details

The title compounds were prepared in accordance with the general method of Example 108(C), from 90 mg (0.53 mmol) of 2-(but-3-ynyl)-2H-benzo[d][1,2,3]triazole and 1-(but-3-ynyl)-1H-benzo[d][1,2,3]triazole. The crude residue was purified by flash chromatography (DCM/MeOH 99:1 to 98:2) to yield 10 mg (42 μmol, 8%) of 24-(pyridin-2-yl)but-3-ynyl)-2H-benzo[d][1,2,3]triazole as an orange oil with a purity of 82%. Another fraction yielded after SCX column (DCM, DCM/MeOH 98:2, DCM/MeOH/NH4OH 95:4:1 to 94:4:2) 19 mg (76 μmol, 14%) of 1-(4-(pyridin-2-yl)but-3-ynyl)-1H-benzo[d][1,2,3]triazole as an orange oil.